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Compound of Interest

Compound Name: Purinostat mesylate

Cat. No.: B12413791 Get Quote

Essential Safety and Handling Guide for
Purinostat Mesylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Purinostat
mesylate, a selective inhibitor of histone deacetylases (HDACs). Adherence to these

procedures is essential to ensure personal safety and maintain a safe laboratory environment.

Purinostat mesylate is classified as a hazardous compound and requires specific handling

protocols.

Hazard Identification and Engineering Controls
Purinostat mesylate is harmful if swallowed and is very toxic to aquatic life with long-lasting

effects[1]. As with many cytotoxic agents, it is crucial to minimize exposure. The primary

engineering control for handling Purinostat mesylate is a certified biological safety cabinet

(BSC) or a chemical fume hood to prevent the generation of airborne particles and aerosols[2]

[3]. All manipulations of the powdered form or solutions should be conducted within these

ventilated enclosures.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent skin and eye

contact, and inhalation. The following table summarizes the required PPE for handling
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Purinostat mesylate.

PPE Category Specification
Standard/Recommendatio
n

Hand Protection

Double gloving with

chemotherapy-tested nitrile

gloves.

ASTM D6978[1]. Change

gloves every 30 minutes or

immediately if contaminated,

torn, or punctured[1]. The outer

glove should be worn over the

gown cuff.

Body Protection

Disposable, lint-free, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting cuffs.

Gowns should be certified for

protection against hazardous

drugs[3][4]. Gowns must be

changed every 2-3 hours or

immediately after a spill or

splash[1].

Eye and Face Protection
Safety goggles and a face

shield, or a full-face respirator.

Should be worn whenever

there is a risk of splashing or

aerosol generation, especially

when working outside of a

BSC[3][4][5].

Respiratory Protection
A NIOSH-certified N95 or

higher respirator.

Required when there is a risk

of generating airborne powder

or aerosols, particularly during

spill cleanup outside of a

ventilated enclosure[3][5].

Foot Protection Disposable shoe covers.

To be worn in the designated

handling area and removed

before exiting to prevent the

spread of contamination[1][2].

Procedural Workflow for Handling Purinostat
Mesylate
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The following diagram outlines the standard operating procedure for the safe handling of

Purinostat mesylate, from preparation to disposal.

Workflow for Safe Handling of Purinostat Mesylate

Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare handling area in BSC/fume hood

Verify availability of spill kit and waste containers

Carefully weigh and reconstitute Purinostat mesylate

Proceed to handling

Perform experimental procedures

Decontaminate work surfaces

Proceed to cleanup

Segregate and dispose of waste

Doff PPE in correct order

Wash hands thoroughly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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